Cas no 5575-10-0 (4,8-dibromo-2,6-bis(2-hydroxyethyl)pyrrolo[3,4-f]isoindole-1,3,5,7(2H,6H)-tetrone)

4,8-dibromo-2,6-bis(2-hydroxyethyl)pyrrolo[3,4-f]isoindole-1,3,5,7(2H,6H)-tetrone structure
5575-10-0 structure
Product Name:4,8-dibromo-2,6-bis(2-hydroxyethyl)pyrrolo[3,4-f]isoindole-1,3,5,7(2H,6H)-tetrone
CAS No:5575-10-0
MF:C14H10Br2N2O6
MW:462.047002315521
CID:1598623
PubChem ID:1103610
Update Time:2025-04-21

4,8-dibromo-2,6-bis(2-hydroxyethyl)pyrrolo[3,4-f]isoindole-1,3,5,7(2H,6H)-tetrone Chemical and Physical Properties

Names and Identifiers

    • 4,8-dibromo-2,6-bis(2-hydroxyethyl)pyrrolo[3,4-f]isoindole-1,3,5,7(2H,6H)-tetrone
    • 4,8-Dibromo-2,6-bis-(2-hydroxy-ethyl)-pyrrolo[3,4-f]isoindole-1,3,5,7-tetraone
    • 4,8-dibromo-2,6-bis(2-hydroxyethyl)pyrrolo[3,4-f]isoindole-1,3,5,7-tetrone
    • CBMicro_025198
    • SR-01000430910-1
    • Oprea1_536657
    • CCG-12263
    • 5575-10-0
    • SR-01000430910
    • AKOS000638181
    • DTXSID10360349
    • BIM-0025220.P001
    • 4,8-DIBROMO-2,6-BIS(2-HYDROXYETHYL)-1H,2H,3H,5H,6H,7H-PYRROLO[3,4-F]ISOINDOLE-1,3,5,7-TETRONE
    • Oprea1_494972
    • HMS1610O05
    • Inchi: 1S/C14H10Br2N2O6/c15-9-5-6(12(22)17(1-3-19)11(5)21)10(16)8-7(9)13(23)18(2-4-20)14(8)24/h19-20H,1-4H2
    • InChI Key: HKZPWSSIZFFYRV-UHFFFAOYSA-N
    • SMILES: BrC1=C2C(N(CCO)C(C2=C(C2C(N(CCO)C(C=21)=O)=O)Br)=O)=O

Computed Properties

  • Exact Mass: 459.8905
  • Monoisotopic Mass: 459.890561
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 518
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 115
  • Surface Charge: 0
  • XLogP3: -0.1

Experimental Properties

  • Density: 2.117
  • Boiling Point: 674.4°C at 760 mmHg
  • Flash Point: 361.7°C
  • Refractive Index: 1.719
  • PSA: 115.22
  • LogP: -0.1
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